![molecular formula C29H28N2O6S B298531 4-{[2-Ethoxy-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzoic acid](/img/structure/B298531.png)
4-{[2-Ethoxy-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzoic acid
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Overview
Description
4-{[2-Ethoxy-4-({3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzoic acid is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as EMTB, and it is a member of the thiazolidinone family of compounds. EMTB has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects.
Mechanism of Action
The mechanism of action of EMTB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. EMTB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory molecules. This inhibition leads to a reduction in inflammation.
EMTB has also been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses and inflammation. Inhibition of this pathway can lead to a reduction in inflammation and the development of certain diseases.
Biochemical and physiological effects:
EMTB has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor effects, EMTB has been shown to have anti-diabetic effects. This compound has been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EMTB in lab experiments is its wide range of biological activities. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic effects, making it a useful tool for studying various diseases and conditions.
However, one limitation of using EMTB in lab experiments is its relatively low solubility in water. This can make it difficult to administer in certain experiments, and may require the use of solvents or other methods to increase its solubility.
Future Directions
There are several future directions for research on EMTB. One area of research is the development of new synthetic methods for EMTB that are more efficient and cost-effective. Another area of research is the investigation of the molecular mechanisms underlying the biological activities of EMTB, which could lead to the development of new drugs and therapies.
Additionally, more research is needed to fully understand the potential applications of EMTB in the treatment of various diseases, including cancer, diabetes, and inflammatory diseases. Further studies are also needed to determine the optimal dosage and administration methods for EMTB in order to maximize its therapeutic potential.
Synthesis Methods
EMTB can be synthesized using a variety of methods, including the reaction of 2-ethoxy-4-formylphenol with 3-ethyl-2-thioxo-4-thiazolidinone in the presence of a base. The resulting product can then be reacted with 4-(bromomethyl)benzoic acid to yield EMTB.
Scientific Research Applications
EMTB has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the use of EMTB as an anti-inflammatory agent. Studies have shown that EMTB can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases.
EMTB has also been studied for its anti-tumor effects. Research has shown that EMTB can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to work by inducing apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C29H28N2O6S |
---|---|
Molecular Weight |
532.6 g/mol |
IUPAC Name |
4-[[2-ethoxy-4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzoic acid |
InChI |
InChI=1S/C29H28N2O6S/c1-4-31-27(32)26(38-29(31)30-22-11-13-23(35-3)14-12-22)17-20-8-15-24(25(16-20)36-5-2)37-18-19-6-9-21(10-7-19)28(33)34/h6-17H,4-5,18H2,1-3H3,(H,33,34)/b26-17-,30-29? |
InChI Key |
ZXHSAMQHUPBZGJ-SBZDMIGCSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)/SC1=NC4=CC=C(C=C4)OC |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)SC1=NC4=CC=C(C=C4)OC |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)SC1=NC4=CC=C(C=C4)OC |
Origin of Product |
United States |
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